molecular formula C19H28N4O2 B5618223 1-(2-{3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-2-oxoethyl)-2-pyrrolidinone

1-(2-{3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-2-oxoethyl)-2-pyrrolidinone

Cat. No. B5618223
M. Wt: 344.5 g/mol
InChI Key: DKTPOXHTEVDMRF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of similar complex organic compounds, including imidazo[1,5-a]pyridines and related derivatives, often involves oxidative condensation-cyclization processes. For example, Shibahara et al. (2009) describe the synthesis of 1,3-diarylated imidazopyridines using elemental sulfur as an oxidant, highlighting a method that could be relevant for synthesizing related compounds (Shibahara, Sugiura, Yamaguchi, Kitagawa, & Murai, 2009). Additionally, orthogonal synthesis methods have been developed for densely functionalized pyrroles and thiophenes, indicating the versatility of synthetic approaches available for complex molecules (Cheng, Peng, & Li, 2010).

Molecular Structure Analysis

The molecular structure of compounds similar to the one can be characterized using various spectroscopic techniques. Özdemir, Dayan, and Demirmen (2016) employed FT-IR, NMR, and UV spectroscopy, alongside quantum chemical calculations, to characterize the structural and spectroscopic properties of a related compound (Özdemir, Dayan, & Demirmen, 2016). This highlights the importance of experimental and theoretical methods in understanding the molecular structure.

Chemical Reactions and Properties

The reactivity and chemical properties of imidazo[1,5-a]pyridines and their derivatives have been extensively studied. For instance, the synthesis and reactivity of cyanomethyl derivatives of imidazo[1,2-a]pyridines showcase the compound's versatility in undergoing various chemical transformations, such as nitration, bromination, and azo coupling (Kutrov, Kovalenko, & Volovenko, 2008).

properties

IUPAC Name

1-[2-[3-[1-(cyclobutylmethyl)imidazol-2-yl]piperidin-1-yl]-2-oxoethyl]pyrrolidin-2-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H28N4O2/c24-17-7-3-10-22(17)14-18(25)21-9-2-6-16(13-21)19-20-8-11-23(19)12-15-4-1-5-15/h8,11,15-16H,1-7,9-10,12-14H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKTPOXHTEVDMRF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(C1)CN2C=CN=C2C3CCCN(C3)C(=O)CN4CCCC4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H28N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

344.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-{3-[1-(cyclobutylmethyl)-1H-imidazol-2-yl]-1-piperidinyl}-2-oxoethyl)-2-pyrrolidinone

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.